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Compound of Interest

Compound Name: 2-Hydroxyhexanoic acid

Cat. No.: B1209235

An In-depth Technical Guide on the Physical Properties of 2-Hydroxyhexanoic Acid

Introduction

2-Hydroxyhexanoic acid, also known as a-hydroxycaproic acid, is an alpha-hydroxy acid
(AHA) with the chemical formula CeH12053.[1][2] It is structurally characterized by a hexanoic
acid backbone with a hydroxyl group substituted at the alpha position (carbon-2), which creates
a chiral center.[1] This compound is an endogenous metabolite found in humans and has been
identified in blood and amniotic fluid.[1][3] Its physical and chemical properties are of significant
interest in various fields, including metabolomics and materials science, where it has been
used in the synthesis of aliphatic copolyesters.[1][4][5][6] This guide provides a comprehensive
overview of the core physical properties of 2-hydroxyhexanoic acid, detailed experimental
protocols for their determination, and a logical workflow for its characterization.

Core Physical Properties

The physical characteristics of 2-hydroxyhexanoic acid are fundamental to its handling,
purification, and application. These properties have been determined through various
experimental and computational methods.

Data Presentation: Summary of Physical and Chemical Properties
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Property Value Source
Molecular Formula CeH1203 [11[7118]
Molecular Weight 132.16 g/mol (110718191

Physical Description

White to off-white solid

[417181e]

Melting Point 55-62°C [L1[21[71[9]
Boiling Point ~277.8 °C (estimate) to 305 °C  [2][7]
Water: = 100 mg/mL (756.66
mM)[8]; Predicted: 88.5 g/L[3]
Solubility Methanol: Slightly soluble[7]
DMSO: = 100 mg/mL (756.66
mM)[8]
pKa (Predicted) 3.86 £ 0.21[7] 4.26[3][10]
Flash Point > 230 °F (> 110 °C) [7]
CAS Number 6064-63-7 [11[7][8]

Experimental Protocols

The determination of the physical properties of 2-hydroxyhexanoic acid relies on established
analytical chemistry techniques. The following are detailed methodologies for key experimental
procedures.

Determination of Melting Point

The melting point of a solid organic compound is a crucial indicator of its purity.
o Apparatus: Capillary tube melting point apparatus, mortar and pestle, sealed capillary tubes.
e Procedure:

o Asmall, dry sample of 2-hydroxyhexanoic acid is finely powdered using a mortar and
pestle.
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o The powder is packed into a thin-walled capillary tube to a height of 2-3 mm.
o The capillary tube is placed in the heating block of the melting point apparatus.

o The sample is heated at a controlled rate (initially rapid, then 1-2 °C per minute near the
expected melting point).

o The temperature range is recorded from the point at which the first drop of liquid appears
to the point at which the entire sample has melted into a clear liquid. For a pure
compound, this range should be narrow (0.5 - 2 °C).

Determination of Solubility

Solubility testing is performed to understand the compound's behavior in various solvents,
which is critical for reaction setup, purification, and formulation.

e Apparatus: Vials or test tubes, analytical balance, vortex mixer, temperature-controlled water
bath.

e Procedure:

o Aknown mass (e.g., 10 mg) of 2-hydroxyhexanoic acid is weighed and placed into a
vial.

o A small, measured volume (e.g., 0.1 mL) of the chosen solvent (e.g., water, methanol,
DMSO) is added.

o The mixture is agitated using a vortex mixer for a set period (e.g., 1-2 minutes).
o The sample is visually inspected for undissolved solid.

o If the solid dissolves completely, further aliquots of the solute are added until saturation is
reached. If the solid does not dissolve, further solvent is added incrementally until
complete dissolution occurs.

o The process can be repeated at a controlled temperature (e.g., 25 °C) using a water bath
to determine temperature-dependent solubility. The solubility is reported in units such as
mg/mL or g/L.[8]
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Spectroscopic Analysis

Spectroscopic methods are essential for confirming the chemical structure and identity of 2-
hydroxyhexanoic acid.

» Nuclear Magnetic Resonance (NMR) Spectroscopy:
o Purpose: To elucidate the carbon-hydrogen framework of the molecule.
o Protocol (*H and 3C NMR):

» A sample of 2-hydroxyhexanoic acid (typically 5-10 mg for *H, 20-50 mg for 13C) is
dissolved in an appropriate deuterated solvent (e.g., D20, DMSO-ds) in an NMR tube.
[11]

» The tube is placed in the NMR spectrometer.

» Spectra are acquired, with typical experiments including *H, 13C, and 2D techniques like
COSY and HSQC for more detailed structural assignments.[11]

» The resulting spectra are processed (Fourier transform, phasing, baseline correction)
and chemical shifts, coupling constants, and integrations are analyzed to confirm the
structure.

e Infrared (IR) Spectroscopy:
o Purpose: To identify the functional groups present in the molecule.
o Protocol (Attenuated Total Reflectance - ATR):

» A small amount of the solid 2-hydroxyhexanoic acid sample is placed directly onto the
ATR crystal.

» Pressure is applied to ensure good contact between the sample and the crystal.

» The IR spectrum is recorded. Key absorptions to be identified include a broad O-H
stretch (from both the carboxylic acid and alcohol), a C=0 stretch (from the carboxylic
acid), and C-H stretches.
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e Mass Spectrometry (MS):
o Purpose: To determine the molecular weight and fragmentation pattern of the molecule.

o Protocol (e.g., Electrospray lonization - ESI):

A dilute solution of 2-hydroxyhexanoic acid is prepared in a suitable solvent (e.g.,
methanol/water).

» The solution is infused into the ESI source of the mass spectrometer.

» The instrument is operated in either positive or negative ion mode. In negative mode,
the deprotonated molecule [M-H]~ is observed, confirming the molecular weight.

» Fragmentation data (MS/MS) can be acquired to further confirm the structure by
breaking the molecule into smaller, identifiable pieces.

Logical Workflow Visualization

The following diagram illustrates a typical experimental workflow for the synthesis and
characterization of 2-hydroxyhexanoic acid. This process ensures the material is pure and its
physical properties are accurately determined before its use in further research or
development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1209235?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s585689
https://commonchemistry.cas.org/ChemicalDetail.aspx?ref=6064-63-7
https://www.hmdb.ca/metabolites/HMDB0001624
https://www.hmdb.ca/metabolites/HMDB0001624
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9501818.htm
https://cenmed.com/2-hydroxyhexanoic-acid-c15-1251-830/
https://www.sigmaaldrich.com/SG/en/product/aldrich/219800
https://www.chemicalbook.com/price-india/2-hydroxyhexanoic-acid.htm
https://www.chemicalbook.com/price-india/2-hydroxyhexanoic-acid.htm
https://www.medchemexpress.com/2-hydroxyhexanoic-acid.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxyhexanoic-acid
https://foodb.ca/compounds/FDB022697
https://bmrb.io/metabolomics/mol_summary/show_data.php?id=bmse000571
https://www.benchchem.com/product/b1209235#physical-properties-of-2-hydroxyhexanoic-acid
https://www.benchchem.com/product/b1209235#physical-properties-of-2-hydroxyhexanoic-acid
https://www.benchchem.com/product/b1209235#physical-properties-of-2-hydroxyhexanoic-acid
https://www.benchchem.com/product/b1209235#physical-properties-of-2-hydroxyhexanoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209235?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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